Cas no 338392-78-2 (N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline)

N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline structure
338392-78-2 structure
Product Name:N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline
CAS No:338392-78-2
MF:C17H11ClF3N3
MW:349.737552881241
CID:5032456
Update Time:2023-08-25

N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • (1E)-1-(5-chloro-2-phenyl-1H-imidazol-4-yl)-N-[3-(trifluoromethyl)phenyl]methanimine
    • Bionet1_002959
    • HMS576P21
    • N-[(5-chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline
    • N-[(5-Chloro-2-phenyl-1H-imidazol-4-yl)methylene]-3-(trifluoromethyl)aniline
    • Inchi: 1S/C17H11ClF3N3/c18-15-14(23-16(24-15)11-5-2-1-3-6-11)10-22-13-8-4-7-12(9-13)17(19,20)21/h1-10H,(H,23,24)/b22-10+
    • InChI Key: LEZZFEAADHQWDU-LSHDLFTRSA-N
    • SMILES: ClC1=C(/C=N/C2=CC=CC(C(F)(F)F)=C2)N=C(C2C=CC=CC=2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 437
  • XLogP3: 5.2
  • Topological Polar Surface Area: 41
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